Cas no 661-11-0 (Heptane, 1-fluoro-)

Heptane, 1-fluoro- structure
Heptane, 1-fluoro- structure
Product Name:Heptane, 1-fluoro-
CAS No:661-11-0
MF:C7H15F
MW:118.192405939102
MDL:MFCD00013581
CID:513452
PubChem ID:24855033
Update Time:2025-08-05

Heptane, 1-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Heptane, 1-fluoro-
    • 1-FLUOROHEPTANE
    • n-Heptyl Fluoride
    • 1-fluoranylheptane
    • 1-Fluor-heptan
    • 1-fluoro-heptane
    • EINECS 211-545-0
    • fluoroheptane
    • Heptane,1-fluoro
    • Heptyl fluoride
    • Heptylfluorid
    • n-Heptylfluorid
    • prim.-n-Heptylfluorid
    • DTXSID7060964
    • 661-11-0
    • SCHEMBL30108
    • BITLXSQYFZTQGC-UHFFFAOYSA-N
    • AKOS007930498
    • FT-0607783
    • BRN 1697158
    • A835340
    • 4-01-00-00387 (Beilstein Handbook Reference)
    • MFCD00013581
    • 1-Fluoroheptane, 98%
    • NS00042334
    • DTXCID7044714
    • DB-054872
    • MDL: MFCD00013581
    • Inchi: 1S/C7H15F/c1-2-3-4-5-6-7-8/h2-7H2,1H3
    • InChI Key: BITLXSQYFZTQGC-UHFFFAOYSA-N
    • SMILES: FCCCCCCC

Computed Properties

  • Exact Mass: 118.11600
  • Monoisotopic Mass: 118.115778641g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 5
  • Complexity: 35.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Liquid
  • Density: 0.806 g/mL at 25 °C(lit.)
  • Melting Point: -73°C
  • Boiling Point: 119.2 °C/750 mmHg(lit.)
  • Flash Point: Fahrenheit: 57.2 ° f
    Celsius: 14 ° c
  • Refractive Index: n20/D 1.386(lit.)
  • PSA: 0.00000
  • LogP: 2.92630
  • Solubility: Not determined.

Heptane, 1-fluoro- Security Information

Heptane, 1-fluoro- Pricemore >>

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